1-palmitoyl-2-(4-benzoyl)benzoyl-3-phosphatidylcholine
1-palmitoyl-2-(4-benzoyl)benzoyl-3-phosphatidylcholine
Brand Name:
Vulcanchem
CAS No.:
103583-11-5
VCID:
VC0018446
InChI:
InChI=1S/C38H58NO9P/c1-5-6-7-8-9-10-11-12-13-14-15-16-20-23-36(40)45-30-35(31-47-49(43,44)46-29-28-39(2,3)4)48-38(42)34-26-24-33(25-27-34)37(41)32-21-18-17-19-22-32/h17-19,21-22,24-27,35H,5-16,20,23,28-31H2,1-4H3/t35-/m1/s1/i2T3,3T3,4T3
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C1=CC=C(C=C1)C(=O)C2=CC=CC=C2
Molecular Formula:
C38H58NO9P
Molecular Weight:
721.9 g/mol
1-palmitoyl-2-(4-benzoyl)benzoyl-3-phosphatidylcholine
CAS No.: 103583-11-5
Main Products
VCID: VC0018446
Molecular Formula: C38H58NO9P
Molecular Weight: 721.9 g/mol
CAS No. | 103583-11-5 |
---|---|
Product Name | 1-palmitoyl-2-(4-benzoyl)benzoyl-3-phosphatidylcholine |
Molecular Formula | C38H58NO9P |
Molecular Weight | 721.9 g/mol |
IUPAC Name | [(2R)-2-(4-benzoylbenzoyl)oxy-3-hexadecanoyloxypropyl] 2-[tris(tritritiomethyl)azaniumyl]ethyl phosphate |
Standard InChI | InChI=1S/C38H58NO9P/c1-5-6-7-8-9-10-11-12-13-14-15-16-20-23-36(40)45-30-35(31-47-49(43,44)46-29-28-39(2,3)4)48-38(42)34-26-24-33(25-27-34)37(41)32-21-18-17-19-22-32/h17-19,21-22,24-27,35H,5-16,20,23,28-31H2,1-4H3/t35-/m1/s1/i2T3,3T3,4T3 |
Standard InChIKey | BQFHKXKKCMCMST-JACXTXNKSA-N |
Isomeric SMILES | [3H]C([3H])([3H])[N+](CCOP(=O)([O-])OC[C@@H](COC(=O)CCCCCCCCCCCCCCC)OC(=O)C1=CC=C(C=C1)C(=O)C2=CC=CC=C2)(C([3H])([3H])[3H])C([3H])([3H])[3H] |
SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C1=CC=C(C=C1)C(=O)C2=CC=CC=C2 |
Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C1=CC=C(C=C1)C(=O)C2=CC=CC=C2 |
Synonyms | 1-palmitoyl-2-(4-benzoyl)benzoyl-3-phosphatidylcholine 1-PBBPC |
PubChem Compound | 196364 |
Last Modified | Nov 11 2021 |
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